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Compound of Interest

Compound Name: PPZ2

Cat. No.: B1677980

For researchers, scientists, and drug development professionals investigating the role of the
serine/threonine-protein phosphatase PPZ2 in yeast, selecting the right antibody is crucial for
generating reliable and reproducible data. This guide provides an objective comparison of
commercially available PPZ2 antibodies, supported by available experimental information and
detailed protocols for key applications.

PPZ2 Antibody Vendor and Specifications

Currently, a limited number of vendors offer antibodies specifically targeting Saccharomyces
cerevisiae PPZ2. The most readily identifiable is a polyclonal antibody from MyBioSource.

Table 1: Comparison of Commercially Available PPZ2 Antibodies

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1677980?utm_src=pdf-interest
https://www.benchchem.com/product/b1677980?utm_src=pdf-body
https://www.benchchem.com/product/b1677980?utm_src=pdf-body
https://www.benchchem.com/product/b1677980?utm_src=pdf-body
https://www.benchchem.com/product/b1677980?utm_src=pdf-body
https://www.benchchem.com/product/b1677980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Feature MyBioSource (Cat# MBS7154924)
Product Name PPZ2, Polyclonal Antibody

Host Species Rabbit

Clonality Polyclonal

Target Species Saccharomyces cerevisiae (Baker's Yeast)
Verified Applications ELISA, Western Blot (WB)

Purification Antigen-affinity purified

Immunogen Information not publicly available
Datasheet with Images Not readily available

Note: While other vendors such as Biorbyt and CUSABIO offer a wide range of antibodies,
specific antibody clones for S. cerevisiae PPZ2 were not prominently listed in their catalogs at
the time of this review. Researchers are encouraged to inquire directly with these and other
suppliers for potential unlisted products or custom antibody services.

Due to the limited availability of commercial PPZ2 antibodies and the absence of publicly
accessible comparative data from vendors, a direct side-by-side performance comparison with
experimental data from multiple clones is not currently feasible. The information provided is
based on the product listing for the MyBioSource antibody.

PPZ2 Signaling Pathway

PPZ2, along with its functionally redundant paralog PPZ1, plays a role in the Cell Wall Integrity
(CWI) pathway in Saccharomyces cerevisiae. This pathway is essential for maintaining cell wall
homeostasis in response to stress. The central kinase in this pathway is Protein Kinase C 1
(Pkclp). While the core of the CWI pathway involves a well-defined MAP kinase cascade
(Bcklp -> Mkk1/2p -> Slt2p/Mpk1p), PPZ1 and PPZ2 are thought to function in an auxiliary
capacity or on a distinct branch.[1] Their precise upstream regulators and downstream targets
within this pathway are still under investigation.
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Sample Preparation

1. Yeast Cell Culture

2. Cell Lysis
(e.g., Glass Beads, NaOH/SDS)

3. Protein Quantification
(e.g., BCA Assay)

Electrophorjesis & Transfer

4. SDS-PAGE

5. Transfer to Membrane
(PVDF or Nitrocellulose)

Immuno@etection

6. Blocking
(e.g., 5% non-fat milk or BSA)

Y

7. Primary Antibody Incubation
(anti-PPZ2)

Y

8. Secondary Antibody Incubation
(HRP-conjugated)

Y

9. Chemiluminescent Detection

1. Prepare Yeast Cell Lysate

2. Pre-clearing Lysate
(with Protein A/G beads)

3. Antibody Incubation
(anti-PPZ2)

4. Capture with Protein A/G Beads

5. Wash Beads

y

6. Elute PPZ2

7. Analysis

(e.g., Western Blot)
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1. Cell Fixation & Permeabilization

2. Blocking

3. Primary Antibody Incubation
(anti-PPZ2)

4. Secondary Antibody Incubation
(Fluorescently labeled)

5. Mounting & DAPI Stain

6. Fluorescence Microscopy

1. Coat Plate with Capture Antibody

2. Block Plate

3. Add Sample/Standard

4. Add Detection Antibody
(anti-PPZ2)

5. Add Enzyme-Conjugated
Secondary Antibody

l

6. Add Substrate & Develop

7. Read Absorbance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. A pair of functionally redundant yeast genes (PPZ1 and PPZ2) encoding type 1-related
protein phosphatases function within the PKC1-mediated pathway - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [A Side-by-Side Comparison of PPZ2 Antibodies for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677980#side-by-side-comparison-of-ppz2-
antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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